4-Bromo-2-(t-butylaminomethyl)-1-fluorobenzene

• IUPAC Name: N-[(5-bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C11H15BrFN/c1-11(2,3)14-7-8-6-9(12)4-5-10(8)13/h4-6,14H,7H2,1-3H3
• InChI Key: XRLWPFDRVNNGIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=C(C=CC(=C1)Br)F
• Molecular Formula: C11H15BrFN
• DSSTOX Substance ID: DTXSID70588345
• Molecular Weight: 260.15 g/mol
• CAS RN: 926245-29-6

Description

4-Bromo-2-(t-butylaminomethyl)-1-fluorobenzene is a chemical compound that has been widely used in scientific research for its unique properties. It is a fluorinated derivative of benzene, which makes it an important tool for studying the effects of fluorination on the chemical and biological properties of organic molecules.

Scientific Research Applications

Precursor for Synthesis of Labelled Synthons

4-Bromo-2-(t-butylaminomethyl)-1-fluorobenzene is utilized in the preparation of no-carrier-added (n.c.a.) fluorine-18 labelled synthons, such as 4-fluorobromobenzene and 4-fluoroiodobenzene. These synthons are crucial for developing organometallic nucleophilic reagents, offering a one-step preparation through nucleophilic exchange on corresponding phenyl-trimethylammonium salts. This method provides a systematic approach to achieve high radiochemical yields, essential for organometallic chemistry applications and nucleophilic aromatic substitution reactions (Gail & Coenen, 1994; Ermert et al., 2004).

Electrolyte Additive for Lithium-Ion Batteries

Research on using 4-bromo-2-fluoromethoxybenzene (a derivative of 4-Bromo-2-(t-butylaminomethyl)-1-fluorobenzene) as a novel bi-functional electrolyte additive for lithium-ion batteries shows that it can form a protective polymer film at high voltages. This additive enhances thermal stability and safety by reducing flammability and preventing overcharge, without adversely affecting battery performance. Such additives are critical for improving lithium-ion battery safety and efficiency (Zhang Qian-y, 2014).

Development of Polyimides

4-Bromo-2-(t-butylaminomethyl)-1-fluorobenzene serves as a starting material for synthesizing novel diamine monomers, which are then used to create polyimides with specific properties. These materials exhibit high thermal stability, solubility, and unique optical and electrical characteristics, making them suitable for various applications, including electronics and coatings. The synthesis of such polyimides involves complex reactions that highlight the compound's utility in creating high-performance materials (Choi et al., 2010).

Catalytic and Synthetic Chemistry

The compound is also explored in palladium-catalyzed carbonylative reactions and in the formation of heterocycles, showcasing its versatility in synthetic organic chemistry. Such reactions underline the potential of 4-Bromo-2-(t-butylaminomethyl)-1-fluorobenzene in facilitating the synthesis of complex molecules, offering pathways to synthesize a wide range of chemicals with diverse biological and industrial applications (Chen et al., 2014).